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Compound of Interest

Compound Name: Barettin

Cat. No.: B3061388

For researchers, scientists, and drug development professionals, this guide provides a
comprehensive overview of the chemical properties, biological activities, and experimental
considerations of Barettin, a promising bioactive compound isolated from the deep-sea
sponge Geodia barretti.

Core Compound Information

Barettin is a brominated cyclic dipeptide alkaloid with a unique 2,5-diketopiperazine structure.
[1][2] This structure incorporates a dehydrogenated brominated tryptophan derivative and an
arginine residue.[1][2]

Identifier Value

CAS Number 104311-70-8[1][2][3][4][5]
Molecular Formula C17H19BrN6O2[1][2][31[4]1[5]
Molecular Weight 419.28 g/mol [4]

2-[3-[(2S,52)-5-[(6-bromo-1H-indol-3-
IUPAC Name yl)methylidene]-3,6-dioxopiperazin-2-
yllpropyl]guanidine[1][5]

Synonyms (-)-Barettin, Barettine[3][5]
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Biological Activities and Therapeutic Potential

Barettin has garnered significant scientific interest due to its diverse pharmacological activities,
positioning it as a molecule of interest for drug discovery and development.

Anti-inflammatory and Antioxidant Properties

Barettin exhibits potent anti-inflammatory and antioxidant effects.[1][2] It has been shown to
inhibit the secretion of key pro-inflammatory cytokines, including Interleukin-1 beta (IL-13) and
Tumor Necrosis Factor-alpha (TNF-a), from immune cells.[1] Furthermore, it effectively inhibits
lipid peroxidation in cellular membranes, a critical process in the pathogenesis of conditions
like atherosclerosis.[1] The presence of a bromine atom in its structure is considered crucial for
its antioxidant activity and bioavailability.[1]

Analgesic Effects

Research has indicated that Barettin possesses analgesic properties.[2] These effects are
believed to be mediated through its interaction with serotonin 5-HT2A receptors.[2] The
analgesic action of Barettin can be reversed by the 5-HT2A receptor antagonist, ketanserin.[2]

Antiviral and Antifungal Activities

In the realm of agricultural science, Barettin and its derivatives have demonstrated significant
antiviral and antifungal activities.[1] They have shown notable protective and therapeutic
efficacy against the Tobacco Mosaic Virus (TMV), outperforming conventional agents like
ribavirin and ningnanmycin.[1] The proposed mechanism of its antiviral action involves the
inhibition of viral assembly through interaction with the viral coat protein.[1] Additionally, several
Barettin derivatives have exhibited broad-spectrum inhibitory activity against various common
plant pathogenic fungi.[1]

Experimental Protocols

Detailed experimental methodologies are crucial for the replication and advancement of
research on Barettin. While specific, step-by-step protocols are proprietary to the conducting
laboratories, the following outlines the general approaches often employed in studying the
bioactivities of natural products like Barettin.
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Caption: A simplified diagram illustrating the proposed inhibitory effect of Barettin on the NF-kB
signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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